Cas no 63586-14-1 ( )

  structure
  structure
Product Name: 
CAS No:63586-14-1
MF:C12H9Cl4NO2
MW:341.017359495163
CID:960508
PubChem ID:305592
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-butyl-4,5,6,7-tetrachloroisoindole-1,3-dione
    • 2-Butyl-4,5,6,7-tetrachlor-isoindolin-1,3-dion
    • 2-butyl-4,5,6,7-tetrachloro-1H-isoindole-1,3(2H)-dione
    • 2-butyl-4,5,6,7-tetrachloro-isoindole-1,3-dione
    • 2-butyl-4,5,6,7-tetrachloro-isoindoline-1,3-dione
    • 4,5,6,7-tetrachloro-N-butylphthalimide
    • AC1L7768
    • N-butyl-3,4,5,6-tetrachlorophthalimide
    • N-n-butyltetrachlorophthalimide
    • NSC202615
    • SureCN4449615
    • tetrachlorophthalic acid N-n-butylimide
    • 63586-14-1
    • NSC-202615
    • tetrachloro-N-n-butylphthal-imide
    • NSC 202615
    • SCHEMBL4449615
    • SR-01000389239-1
    • DTXSID20308171
    • SR-01000389239
    • DS-013089
    • AKOS001585013
    •  
    • Inchi: 1S/C12H9Cl4NO2/c1-2-3-4-17-11(18)5-6(12(17)19)8(14)10(16)9(15)7(5)13/h2-4H2,1H3
    • InChI Key: FEUPZKQRLZAQLP-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=C(C2C(N(C(C=21)=O)CCCC)=O)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 338.93897
  • Monoisotopic Mass: 338.938739g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38
  • LogP: 4.63420
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